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Compound of Interest

Compound Name: Tetrabutylammonium Azide

Cat. No.: B1234632

For Researchers, Scientists, and Drug Development Professionals

Tetrabutylammonium azide (TBAA) is a versatile reagent in organic synthesis, valued for its
solubility in a wide range of organic solvents. However, its azide functionality necessitates
stringent safety protocols to mitigate the risks of toxicity and explosive decomposition. This
guide provides a comprehensive overview of the essential safety precautions, handling

procedures, and emergency responses for the safe use of tetrabutylammonium azide in a
laboratory setting.

Hazard Identification and Classification

Tetrabutylammonium azide is a hazardous substance with multiple risk factors. It is crucial to
understand its classification to handle it appropriately.

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 3 H301: Toxic if swallowed
Skin Irritation 2 H315: Causes skin irritation

o H319: Causes serious eye
Eye Irritation 2 o
irritation

Specific target organ toxicity — H335: May cause respiratory

single exposure (Respiratory 3 o
S irritation
tract irritation)
Hazardous to the aquatic
environment, short-term 1 H400: Very toxic to aquatic life

(Acute)

Hazardous to the aquatic ) o
) H410: Very toxic to aquatic life
environment, long-term 1

_ with long lasting effects
(Chronic)

Source: ChemicalBook[1], Sigma-Aldrich[2]

Physical and Chemical Properties

Understanding the physical and chemical properties of tetrabutylammonium azide is
fundamental to its safe handling and storage.

Table 2: Physical and Chemical Properties
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Property Value
Chemical Formula CieHseNa
Molecular Weight 284.48 g/mol

White to off-white or pale yellow

Appearance ] )
powder/crystalline solid
Melting Point 84-88 °C (lit.)
Boiling Point Decomposes above 100 °C
- Soluble in water, methanol, ethanol,
Solubility ]
dichloromethane, chloroform, and benzene.
- Hygroscopic; decomposes upon heating or
Stability )
exposure to light.
Storage Temperature 2-8°C

Source: Smolecule[3], Sigma-Aldrich[2], Chem-Impex[4], ChemicalBook[5]

Experimental Protocols for Safe Handling

Adherence to a strict, detailed protocol is paramount when working with tetrabutylammonium
azide. The following procedures are designed to minimize risk and ensure the safety of
laboratory personnel.

Personal Protective Equipment (PPE)

o Hand Protection: Handle with impermeable gloves (e.g., nitrile rubber). Gloves must be
inspected prior to use and removed using the proper technique to avoid skin contact.

o Eye Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166
(EU) or NIOSH (US) standards. A face shield should be used if there is a risk of splashing.

o Skin and Body Protection: Wear a flame-resistant lab coat. For larger quantities or
procedures with a higher risk of exposure, impervious clothing and protective boots may be
necessary.
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Respiratory Protection: Use a full-face respirator if exposure limits are exceeded or if
irritation or other symptoms are experienced. A dust mask (type N95, US) should be used for
handling the solid.

Engineering Controls

Ventilation: All handling of tetrabutylammonium azide must be conducted in a well-
ventilated area, preferably within a certified chemical fume hood.

Safety Equipment: Ensure that an eyewash station and a safety shower are in close
proximity to the workstation.

Ignition Sources: Use non-sparking tools and explosion-proof equipment. Prevent fire
caused by electrostatic discharge.

Handling Procedures

Preparation: Before handling, ensure all necessary PPE is worn and engineering controls
are functioning correctly. Line the work surface with absorbent paper.

Weighing and Transferring: Use plastic or ceramic spatulas for weighing and transferring the
solid. Never use metal spatulas, as this can lead to the formation of highly sensitive and
explosive heavy metal azides.[4][6]

Solution Preparation: When dissolving, add the solid to the solvent slowly. Avoid heating the
mixture to increase the rate of dissolution.

Reaction Setup: Avoid the use of ground glass joints, as friction can cause the azide to
decompose explosively.[7] Use glassware with smooth surfaces or utilize equipment with
appropriate septa.

Incompatible Materials:

o Acids: Do not allow tetrabutylammonium azide to come into contact with acids, as this
will generate highly toxic and explosive hydrazoic acid.[6]

o Metals: Avoid contact with heavy metals and their salts (e.g., copper, lead, mercury, silver,
zinc) to prevent the formation of shock-sensitive metal azides.[6]
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o Halogenated Solvents: Do not use halogenated solvents such as dichloromethane or
chloroform in reactions, as this can lead to the formation of explosive diazidomethane and
triazidomethane.[2][6]

o Oxidizing Agents: Keep away from strong oxidizing agents.

Storage Procedures

o Container: Store in a tightly closed, clearly labeled container. Plastic amber containers are
recommended.

e Location: Store in a cool, dry, and well-ventilated place, away from light and sources of heat,
shock, and friction. The recommended storage temperature is 2-8°C.[2][4]

o Segregation: Store separately from incompatible materials, particularly acids and metals.[6]

Disposal Procedures

» Waste Collection: Azide-containing waste must be collected in a dedicated, clearly labeled
waste container. Do not mix with other chemical waste, especially acidic waste.

o Deactivation (for dilute solutions): Dilute aqueous solutions of azides (<5%) can be
deactivated by slowly adding a freshly prepared 20% aqueous solution of sodium nitrite with
stirring. The addition should be done in a fume hood. After the addition is complete, stir for
several hours. Test for the presence of residual azide using a ferric chloride solution.

« Final Disposal: All azide waste, including deactivated solutions and contaminated materials,
must be disposed of through the institution's hazardous waste program. Under no
circumstances should azide waste be poured down the drain, as it can react with lead or
copper in the plumbing to form explosive metal azides.[3]

Logical and Decomposition Pathways

Visualizing the workflow for safe handling and the potential decomposition pathways is crucial
for reinforcing safety protocols.
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Safe Handling Workflow for Tetrabutylammonium Azide
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Caption: Logical workflow for the safe handling of Tetrabutylammonium Azide.
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Potential Decomposition Pathways of Tetrabutylammonium Azide
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Caption: Potential decomposition pathways of Tetrabutylammonium Azide.
Emergency Procedures
Spills

o Small Spills (in a fume hood):
o Alert personnel in the immediate area.

o Wearing appropriate PPE, cover the spill with an absorbent, non-reactive material (e.g.,
vermiculite, sand).

o Carefully sweep up the material and place it in a designated, labeled waste container.

o Clean the spill area with a suitable solvent, and then with soap and water. Collect all
cleaning materials as hazardous waste.

o Large Spills (or spills outside a fume hood):

o Evacuate the laboratory immediately.
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o Alert others and prevent entry to the area.

o Contact the institution's emergency response team.

First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water for at least 15 minutes. Seek medical attention.

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.

By understanding the hazards and adhering to the stringent handling, storage, and disposal
protocols outlined in this guide, researchers can safely utilize tetrabutylammonium azide in
their work. Always prioritize safety and consult your institution's safety office for any specific
guestions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Tetrabutylammonium Azide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1234632#tetrabutylammonium-azide-safety-
precautions-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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